![molecular formula C12H16ClN3S B1443720 1-(Benzo[d]isothiazol-3-yl)piperidin-4-amine hydrochloride CAS No. 1420847-64-8](/img/structure/B1443720.png)
1-(Benzo[d]isothiazol-3-yl)piperidin-4-amine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(Benzo[d]isothiazol-3-yl)piperidin-4-amine hydrochloride” include a molecular weight of 269.79 g/mol. More specific properties such as solubility, melting point, boiling point, etc., are not available from the search results.Scientific Research Applications
Anti-Inflammatory Applications
This compound has been studied for its potential anti-inflammatory properties. A series of derivatives were synthesized and evaluated for their ability to inhibit COX-1 and COX-2 enzymes, which play a key role in the inflammatory process. Compounds with a methoxy group at the sixth position in the benzothiazole ring, appended with piperidine and morpholine moieties, demonstrated significant inhibition of albumin denaturation, suggesting a strong anti-inflammatory potential .
Pharmacological Synthesis
Piperidine derivatives are crucial in drug design due to their presence in many pharmaceuticals. The synthesis of these compounds, including those with the benzo[d]isothiazol moiety, is of great interest. Recent advances in the synthesis of various piperidine derivatives have been summarized, highlighting the importance of these compounds in the pharmaceutical industry .
Drug Design and Discovery
The structural motif of piperidine is a common element in medicinal chemistry. Compounds containing the benzo[d]isothiazol group are often explored for their potential as therapeutic agents. The synthesis and pharmacological evaluation of novel derivatives, such as those containing the piperidin-4-yl group, are ongoing to discover new drugs with improved efficacy and safety profiles .
Corrosion Inhibition
Research has also explored the use of piperidine derivatives as corrosion inhibitors. These compounds can form a protective layer on metals, preventing oxidative damage. Studies involving detailed computer modeling have been conducted to understand the interaction of these compounds with metal surfaces and their effectiveness in inhibiting corrosion .
Safety and Hazards
The safety and hazards associated with “1-(Benzo[d]isothiazol-3-yl)piperidin-4-amine hydrochloride” are not explicitly mentioned in the search results. As with any chemical, appropriate safety measures should be taken when handling it, and it should be used only for research purposes.
Future Directions
The future directions for research on “1-(Benzo[d]isothiazol-3-yl)piperidin-4-amine hydrochloride” could involve further exploration of its synthesis, characterization, and potential biological activities. Given the wide range of activities exhibited by similar compounds , it could be of interest to investigate its potential applications in various fields such as medicinal chemistry, pharmacology, and drug development.
properties
IUPAC Name |
1-(1,2-benzothiazol-3-yl)piperidin-4-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3S.ClH/c13-9-5-7-15(8-6-9)12-10-3-1-2-4-11(10)16-14-12;/h1-4,9H,5-8,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVVNDQOWYRMRMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)C2=NSC3=CC=CC=C32.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzo[d]isothiazol-3-yl)piperidin-4-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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